Cas no 352431-51-7 (Sodium 17beta-Dihydroequilin-2,4,16,16-d4 3-Sulfate (Stabilized with TRIS, 50% w/w))

• Product Name: Sodium 17beta-Dihydroequilin-2,4,16,16-d4 3-Sulfate (Stabilized with TRIS, 50% w/w)
• CAS No: 352431-51-7
• MF: C₁₈H₂₁NaO₅S
• MW: 376.435762166977
• CID: 302980
• PubChem ID: 118856073
• Update Time: 2025-05-28

Sodium 17beta-Dihydroequilin-2,4,16,16-d4 3-Sulfate (Stabilized with TRIS, 50% w/w) Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10),7-tetraene-2,4,16,16-d4-3,17-diol,3-(hydrogen sulfate), monosodium salt, (17b)- (9CI)
• SODIUM 17BETA-DIHYDROEQUILIN-2,4,16,16-D4 3-SULFATE
• Sodium 17β-Dihydroequilin-2,4,16,16-D4 3-Sulfate
• 17
• A-Dihydroequilin 3-sulfate-2,4,16,16-d4 (sodium)
• 352431-51-7
• CS-0438566
• HY-146736S
• F93263
• Sodium 17beta-Dihydroequilin-2,4,16,16-d4 3-Sulfate (Stabilized with TRIS, 50% w/w)

• Inchi： 1S/C18H22O5S.Na/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h3-5,10,14,16-17,19H,2,6-9H2,1H3,(H,20,21,22);/q;+1/p-1/t14-,16+,17+,18+;/m1./s1/i3D,7D2,10D;
• InChI Key： CZFNZYFVJFYZML-NRRXTGDUSA-M
• SMILES： S(=O)(=O)([O-])OC1C([2H])=CC2=C(C=1[2H])CC=C1[C@@H]2CC[C@]2(C)[C@H](C([2H])([2H])C[C@H]21)O.[Na+]

Computed Properties

• Exact Mass: 376.12600
• Monoisotopic Mass: 376.12584621g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 642
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95Ų

Experimental Properties

• PSA: 95.04000
• LogP: 3.74350